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For Researchers, Scientists, and Drug Development Professionals

Introduction

HBPO8 is a synthetic nonapeptide (H-Gly-Tyr-His-Tyr-Glu-Arg-Trp-lle-His-OH) that acts as a
selective inhibitor of the interaction between the chemokine CXCL12 and the alarmin High-
Mobility Group Box 1 (HMGB1).[1] Under inflammatory conditions, HMGB1 and CXCL12 can
form a heterocomplex that signals through the CXCRA4 receptor, leading to an exacerbated
immune response and enhanced cell migration.[2][3][4] HBPO08 disrupts this heterocomplex by
binding to HMGB1 with high affinity, thereby mitigating the pro-inflammatory signaling cascade.
[1] These application notes provide detailed protocols for the reconstitution, storage, and
handling of lyophilized HBPO08 for research purposes.
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Property Value Reference

Full Name HBPO8 Peptide [1]
H-Gly-Tyr-His-Tyr-Glu-Arg-Trp- o

Sequence _ NovoPro Bioscience
lle-His-OH

Molecular Formula Ce0H77N17014 NovoPro Bioscience

Molecular Weight 1260.35 g/mol NovoPro Bioscience

o High-Mobility Group Box 1

Binding Target [1]
(HMGB1)

Binding Affinity (Kd) 0.8+0.4 uM [1]

Inhibits the formation and
Biological Activity activity of the CXCL12/HMGB1 [1]

heterocomplex.

Reconstitution of Lyophilized HBP0S8

Proper reconstitution of lyophilized HBPO8 is critical for maintaining its biological activity and
ensuring accurate experimental results. It is recommended to initially prepare a concentrated
stock solution, which can then be diluted to the desired experimental concentrations.

Materials Required:

Vial of lyophilized HBP08 peptide

Sterile, high-purity solvent (e.qg., sterile distilled water, Dimethyl sulfoxide (DMSO))

Sterile, non-pyrogenic pipette tips and tubes

Vortex mixer or sonicator (optional)

Centrifuge

Recommended Solvents:
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The choice of solvent depends on the experimental application. For most in vitro biological
assays, sterile distilled water is a suitable solvent. For peptides that are difficult to dissolve in
agueous solutions, a small amount of DMSO can be used initially, followed by dilution with an
aqueous buffer.

Reconstitution Protocol:

o Equilibration: Before opening, allow the vial of lyophilized HBP08 to warm to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial, which can affect the stability of the peptide.

e Solvent Addition: Carefully open the vial and add the desired volume of sterile solvent. To
avoid loss of peptide powder, it is recommended to inject the solvent slowly down the side of
the vial.

o Dissolution: Gently swirl the vial or invert it several times to dissolve the peptide. Avoid
vigorous shaking, as this can cause aggregation. If the peptide does not dissolve completely,
brief vortexing or sonication may be applied.

 Verification: Visually inspect the solution to ensure that the peptide is fully dissolved and the
solution is clear. If any particulates are present, centrifuge the vial at a low speed to pellet
the undissolved material.

» Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
reconstituted HBP08 stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

Experimental Workflow for HBP08 Reconstitution
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Caption: Workflow for reconstituting lyophilized HBP08 peptide.
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Storage and Stability

Proper storage of HBPO08 is essential to maintain its integrity and biological activity over time.

Storage .
Form Duration Notes
Temperature

Store in a desiccator

to prevent moisture

Lyophilized -20°C or colder Several years ]
absorption. Protect
from light.
) Aliquot to avoid
Reconstituted
-20°C or colder Up to 1 month repeated freeze-thaw
(Aqueous)
cycles.
_ Aliquot to avoid
Reconstituted
-20°C or colder Up to 6 months repeated freeze-thaw
(DMSO0)

cycles.

Important Considerations:

o Freeze-Thaw Cycles: Repeatedly freezing and thawing reconstituted peptide solutions can
lead to degradation and should be avoided. Aliquoting the stock solution is the best practice.

« Contamination: Use sterile techniques and materials throughout the reconstitution and
handling process to prevent microbial contamination.

o TFA Salt: HBPO8 is typically supplied as a trifluoroacetate (TFA) salt, which is a byproduct of
the purification process.[1] The presence of TFA can affect the net weight of the peptide and
may have a slight effect on pH in unbuffered solutions. For most biological assays, the small
amount of TFA is not expected to interfere.

HBPO08 Signaling Pathway Inhibition

HBPO08 functions by disrupting the CXCL12/HMGBL1 signaling axis. In inflammatory conditions,
stressed or necrotic cells release HMGB1. Extracellular HMGB1 can form a heterocomplex with
the chemokine CXCL12. This complex then binds to the CXCR4 receptor with enhanced
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potency compared to CXCL12 alone, leading to downstream signaling events that promote
inflammation and cell migration. HBP08 binds to HMGB1, preventing the formation of the
CXCL12/HMGB1 heterocomplex and thereby inhibiting this enhanced signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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